Cas no 1331341-16-2 (N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide
• CAS No: 1331341-16-2
• MF: C₁₈H₁₇Cl₂N₃O₃
• MW: 394.251882314682
• CID: 5811767
• PubChem ID: 49708392
• Update Time: 2025-10-31

N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide
• N-(5-chloro-2-methoxyphenyl)-2-[3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl]acetamide
• AKOS024754646
• F5788-1552
• 1331341-16-2
• N-(5-chloro-2-methoxyphenyl)-2-(3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl)acetamide

• Inchi： 1S/C18H17Cl2N3O3/c1-26-16-6-5-13(20)10-15(16)21-17(24)11-22-7-8-23(18(22)25)14-4-2-3-12(19)9-14/h2-6,9-10H,7-8,11H2,1H3,(H,21,24)
• InChI Key： WQYGQYLBUBPANM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N(CC(NC2C=C(C=CC=2OC)Cl)=O)CC1)=O

Computed Properties

• Exact Mass: 393.0646968g/mol
• Monoisotopic Mass: 393.0646968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide (CAS No. 1331341-16-2)

The compound N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide (CAS No. 1331341-16-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl and methoxyphenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in modern research, addressing common queries and trends in the field.

One of the key features of N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide is its imidazolidinone core, which is known for its versatility in drug design. Researchers have highlighted its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes or receptors involved in metabolic pathways. The presence of chlorine atoms enhances its binding affinity, a trait often sought after in medicinal chemistry.

In recent years, the demand for custom synthesis of compounds like CAS No. 1331341-16-2 has surged, driven by advancements in high-throughput screening and computational drug discovery. This trend aligns with the growing focus on precision medicine and targeted therapies, where tailored molecules play a pivotal role. Laboratories worldwide are exploring its derivatives for potential applications in anti-inflammatory and antimicrobial agents, reflecting broader industry priorities.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Optimizing these procedures is a hot topic in process chemistry, as efficiency and yield are critical for scaling up production. Environmental considerations, such as green chemistry principles, are also influencing synthetic strategies, with researchers seeking solvent-free or catalytic alternatives.

From a commercial perspective, CAS No. 1331341-16-2 is often listed by suppliers specializing in pharmaceutical intermediates and research chemicals. Its niche status means pricing and availability can vary, prompting interest in alternative sourcing and synthetic routes. Analysts note that patents and intellectual property landscapes may impact its accessibility, a concern for developers navigating drug discovery pipelines.

Safety and handling of N-(5-chloro-2-methoxyphenyl)-2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-ylacetamide adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its physicochemical properties—such as solubility and stability—are carefully documented to ensure safe usage in experiments.

Looking ahead, the compound’s role in emerging technologies like AI-driven molecular design and cryo-EM structural analysis is gaining attention. As interdisciplinary approaches reshape life sciences, CAS No. 1331341-16-2 exemplifies how specialized chemicals contribute to cutting-edge innovations. Its story underscores the intersection of traditional synthesis and modern biotechnology, a theme resonating across academic and industrial forums.